Cas no 2680659-06-5 (ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate)

Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate is a specialized organic compound featuring a bromothiophene moiety and a benzyloxycarbonyl (Cbz) protected amino group. This ester derivative is particularly useful in synthetic organic chemistry as a versatile intermediate for peptide coupling and heterocyclic synthesis. The presence of the 5-bromothiophene group enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, facilitating further functionalization. The Cbz-protected amine ensures selective deprotection under mild conditions, making it valuable in multi-step syntheses. Its well-defined structure and stability under standard conditions contribute to its reliability in pharmaceutical and materials science research.
ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate structure
2680659-06-5 structure
Product Name:ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate
CAS No:2680659-06-5
MF:C17H18BrNO4S
MW:412.298122882843
CID:5620998
PubChem ID:165925625
Update Time:2025-06-29

ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • 2680659-06-5
    • ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate
    • EN300-28303690
    • ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate
    • Inchi: 1S/C17H18BrNO4S/c1-2-22-16(20)14(8-13-9-15(18)24-11-13)19-17(21)23-10-12-6-4-3-5-7-12/h3-7,9,11,14H,2,8,10H2,1H3,(H,19,21)
    • SMILES: BrC1=CC(=CS1)CC(C(=O)OCC)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 411.01399g/mol
  • Monoisotopic Mass: 411.01399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 92.9Ų

ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28303690-1g
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate
2680659-06-5
1g
$1343.0 2023-09-07
Enamine
EN300-28303690-5g
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate
2680659-06-5
5g
$3894.0 2023-09-07
Enamine
EN300-28303690-10g
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate
2680659-06-5
10g
$5774.0 2023-09-07
Enamine
EN300-28303690-0.05g
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate
2680659-06-5 95.0%
0.05g
$1129.0 2025-03-19
Enamine
EN300-28303690-0.1g
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate
2680659-06-5 95.0%
0.1g
$1183.0 2025-03-19
Enamine
EN300-28303690-0.25g
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate
2680659-06-5 95.0%
0.25g
$1235.0 2025-03-19
Enamine
EN300-28303690-0.5g
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate
2680659-06-5 95.0%
0.5g
$1289.0 2025-03-19
Enamine
EN300-28303690-1.0g
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate
2680659-06-5 95.0%
1.0g
$1343.0 2025-03-19
Enamine
EN300-28303690-2.5g
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate
2680659-06-5 95.0%
2.5g
$2631.0 2025-03-19
Enamine
EN300-28303690-5.0g
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate
2680659-06-5 95.0%
5.0g
$3894.0 2025-03-19

Additional information on ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate

Introduction to Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate (CAS No: 2680659-06-5)

Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate, with the CAS number 2680659-06-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs.

The molecular structure of Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate features a propanoate backbone substituted with a benzyloxy carbonylamino group and a 5-bromothiophene moiety. This unique arrangement of functional groups suggests potential interactions with biological targets, which has prompted its exploration in various research settings.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The presence of the 5-bromothiophen-3-yl group in this molecule aligns it with the broader category of thiophene-based derivatives, which have shown considerable promise in inhibiting various enzymatic pathways and modulating cellular processes. These properties make such compounds attractive for applications in oncology, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate is its potential as a precursor for more complex drug candidates. The benzyloxy carbonylamino group is commonly used in peptide mimetics and protease inhibitors, suggesting that this compound could be modified to target specific proteases or kinases involved in disease pathways. Such modifications could enhance its binding affinity and selectivity, making it a more effective therapeutic agent.

The bromine atom in the 5-bromothiophen-3-yl group also offers opportunities for further chemical manipulation. Brominated thiophenes are known to be versatile intermediates in medicinal chemistry, allowing for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions can be used to introduce additional functional groups or to connect this compound to other pharmacophores, thereby expanding its pharmacological potential.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the design of bioactive molecules. The combination of the benzyloxy carbonylamino and 5-bromothiophene groups in Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate provides a unique scaffold that may confer specific biological activities. By systematically varying one or more of these functional groups, researchers can optimize the compound's properties to achieve desired outcomes.

In addition to its structural features, the synthesis of Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate presents an interesting challenge for synthetic chemists. The synthesis typically involves multi-step reactions, including condensation, protection-deprotection strategies, and bromination techniques. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

The use of computational methods has become increasingly important in modern drug discovery. Molecular modeling and virtual screening can help predict the binding affinity of this compound to potential targets, thereby guiding experimental efforts. These computational approaches can also be used to identify optimal analogs based on known bioactive structures, further accelerating the development process.

The pharmacological profile of Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate is still under investigation, but preliminary data suggest that it may exhibit inhibitory activity against certain enzymes or receptors. For instance, derivatives of brominated thiophenes have been reported to interact with cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. Similarly, benzyloxy carbonylamino-containing compounds have shown promise as inhibitors of matrix metalloproteinases (MMPs), enzymes involved in tissue degradation and inflammation.

The potential therapeutic applications of this compound are broad and include conditions such as cancer, inflammation, and neurodegenerative disorders. By targeting key disease-related pathways, Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate could serve as a valuable tool for understanding disease mechanisms and developing new treatments.

In conclusion, Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate (CAS No: 2680659-06-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd